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Compound of Interest

3,5-Dibromo-2-hydroxybenzoic
Compound Name: d
aci

Cat. No.: B146546

An In-depth Technical Guide to the Safety and Handling of 3,5-Dibromo-2-hydroxybenzoic
Acid

Introduction: Compound Profile and Scope

3,5-Dibromo-2-hydroxybenzoic acid, also known as 3,5-Dibromosalicylic acid, is a
halogenated aromatic compound frequently utilized as a building block in organic synthesis and
drug development.[1][2][3] Its specific chemical structure, featuring a carboxylic acid, a hydroxyl
group, and two bromine atoms on the benzene ring, imparts distinct reactivity that is valuable
for researchers. However, this same reactivity profile necessitates a thorough understanding of
its potential hazards and the implementation of rigorous safety protocols.

This guide serves as a technical resource for researchers, scientists, and drug development
professionals. It moves beyond a simple recitation of safety data sheet (SDS) information to
provide a deeper, field-proven perspective on risk mitigation. The core philosophy is that true
laboratory safety is not just about following rules, but about understanding the causal links
between a chemical's properties and the required precautions. Every protocol herein is
designed as a self-validating system to ensure the protection of personnel, the integrity of
experiments, and environmental compliance.
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Identifier

Value

Chemical Name

3,5-Dibromo-2-hydroxybenzoic acid[3][4]

Synonym(s) 3,5-Dibromosalicylic acid[1][5]
CAS Number 3147-55-5[2][5]

Molecular Formula C7H4Br20s

Molecular Weight 295.91 g/mol

Typical Form Crystalline powder[5][6]
Melting Point 224-227 °C[5]

Section 1: Hazard Analysis and GHS Classification

A foundational element of safe handling is a complete understanding of the compound's

intrinsic hazards as defined by the Globally Harmonized System (GHS). 3,5-Dibromo-2-

hydroxybenzoic acid is classified as hazardous, and its primary risks are associated with

irritation to the skin, eyes, and respiratory system.[3][7]

GHS Classification Details
Pictogram walt text
Signal Word Warning[5][8]

Hazard Class

Skin Irritation, Category 2[3][7][8]

Hazard Statement

H315: Causes skin irritation[3][7][8]

Hazard Class

Serious Eye Irritation, Category 2/2A[3][7][8]

Hazard Statement

H319: Causes serious eye irritation[3][7][8]

Hazard Class

Specific Target Organ Toxicity — Single
Exposure, Category 3 (Respiratory System)[3]
[51[7]

Hazard Statement

H335: May cause respiratory irritation[3][7][8]
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Expert Insights into the Hazards:

Skin Irritation (H315): As a solid powder, the primary risk of skin exposure comes from
handling the material, where dust can settle on unprotected skin. The acidic nature of the
carboxylic acid group, combined with the halogen substituents, can lead to localized
redness, itching, and inflammation upon contact.[9]

Serious Eye Irritation (H319): The eyes are particularly vulnerable. The fine particulate
nature of the compound allows it to become airborne easily during weighing or transfer.
Contact with the mucous membranes of the eye can cause significant irritation, pain, and
redness.[9][10] Immediate and thorough rinsing is critical to prevent potential damage.[10]

Respiratory Irritation (H335): Inhalation of the dust is a primary exposure route.[9] The
particles can irritate the entire respiratory tract, from the nasal passages to the lungs, leading
to coughing, sneezing, and breathing difficulties. The causality is direct: the compound acts
as a foreign body irritant, and its chemical properties can exacerbate the inflammatory
response.

Section 2: Comprehensive Risk Management and
Exposure Control

Effective safety protocols are built upon a hierarchical system of controls. The most effective

controls eliminate the hazard entirely, while the least effective rely solely on personnel

behavior. This framework provides a systematic approach to minimizing exposure.
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Caption: The Hierarchy of Controls prioritizes strategies for risk reduction.

Engineering Controls: The First Line of Defense

The primary engineering control for handling 3,5-Dibromo-2-hydroxybenzoic acid is a
certified chemical fume hood.[1] This is non-negotiable. The rationale is twofold: it contains the
solid particulates during manipulation, preventing inhalation, and it protects the user from any
potential vapors, especially if the compound is heated or used in a reaction.

« Ventilation: Always handle the solid powder in a location with appropriate exhaust ventilation.
[1][8] This ensures that any dust that becomes airborne is immediately captured and
removed from the breathing zone of the operator.

Administrative Controls: Standardizing Safe Practices
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o Standard Operating Procedures (SOPs): All personnel must be trained on institution-
approved SOPs for handling irritating powders. This includes procedures for weighing,
transfer, solution preparation, and waste disposal.

o Access Control: Store the material in a designated, clearly labeled area. Some sources
recommend storing it in a locked cabinet or an area accessible only to authorized personnel.

o Hygiene Practices: Prohibit eating, drinking, and smoking in the laboratory. Always wash
hands thoroughly with soap and water after handling the compound, even if gloves were
worn.[6][8][10]

Personal Protective Equipment (PPE): The Final Barrier

PPE is essential but should never be the sole means of protection. It is the last line of defense
when engineering and administrative controls are not sufficient to eliminate all risks.

e Eye and Face Protection: Wear chemical safety goggles that conform to OSHA 29 CFR
1910.133 or European Standard EN166.[10] A face shield may be required for procedures
with a higher risk of splashing or dust generation.[9]

¢ Skin Protection:

o Gloves: Wear chemically resistant, impervious gloves (e.g., nitrile).[10] Always inspect
gloves for tears or punctures before use. Contaminated gloves must be removed carefully,
avoiding contact with the skin, and disposed of properly.

o Lab Coat: A clean, buttoned lab coat must be worn to protect street clothes and prevent
skin exposure.[9]

o Respiratory Protection: When engineering controls cannot guarantee that dust levels will
remain below exposure limits, a NIOSH-approved particulate respirator (e.g., N95) is
necessary.[5][9] The choice of respirator must be based on a formal risk assessment.
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PPE Donning Sequence | | PPE Doffing Sequence

1. Lab Coat 1. Gloves (peel off)

2. Eye Protection 2. Lab Coat

3. Gloves (over cuffs) 3. Eye Protection

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

box

Major Spill?
(>10g or outside
containment)

No

Minor Spill
(<10g, contained)

Yes

Are you trained
and equipped?

No es

Evacuate Area

Alert Others
Call EHS/Emergency

Follow Cleanup Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b146546?utm_src=pdf-body-img
https://www.benchchem.com/product/b146546?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. chemicalbook.com [chemicalbook.com]
2. chemscene.com [chemscene.com]

3. 3,5-Dibromosalicylic acid | C7TH4Br203 | CID 18464 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Substance Registry Services | US EPA [cdxapps.epa.gov]

5. 3,5-Dibromosalicylic acid 97 3147-55-5 [sigmaaldrich.com]
6. WERCS Studio - Application Error [assets.thermofisher.com]
7. synquestlabs.com [synquestlabs.com]

8. Benzoic acid, 3,5-dibroMo-2,4-dihydroxy- Safety Data Sheets(SDS) lookchem
[lookchem.com]

9. aksci.com [aksci.com]
10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [3,5-Dibromo-2-hydroxybenzoic acid safety and handling
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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